3-hydroxy-3-(4-nitrophenyl)-1-phenyl-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to the imidazo[1,2-a]azepinium bromide class, characterized by a seven-membered azepine ring fused with an imidazole moiety. The core structure is substituted with a hydroxyl group at position 3, a 4-nitrophenyl group at position 3, and a phenyl group at position 1. The nitro (-NO₂) substituent on the aryl ring introduces strong electron-withdrawing effects, influencing reactivity, solubility, and binding affinity . Its bromide counterion enhances solubility in polar solvents. This compound is typically synthesized via cyclization reactions involving hydrazonyl bromides and diketones, as seen in analogous protocols .
Properties
IUPAC Name |
3-(4-nitrophenyl)-1-phenyl-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N3O3.BrH/c24-20(16-10-12-18(13-11-16)23(25)26)15-21(17-7-3-1-4-8-17)19-9-5-2-6-14-22(19)20;/h1,3-4,7-8,10-13,24H,2,5-6,9,14-15H2;1H/q+1;/p-1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQRPNGKJLZIAKU-UHFFFAOYSA-M | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=[N+](CC1)C(CN2C3=CC=CC=C3)(C4=CC=C(C=C4)[N+](=O)[O-])O.[Br-] | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22BrN3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
Imidazo[1,2-a]azepinium bromides share a common scaffold but differ in substituents, which critically modulate their physicochemical and biological properties. Key analogues include:
Physicochemical Properties
- Molecular Weight : The target compound (MW ≈ 464.3 g/mol) is heavier than analogues with methoxy (MW ≈ 435.3 g/mol) or ethoxy (MW ≈ 449.3 g/mol) groups due to the nitro group’s higher atomic mass .
- Solubility : The nitro group reduces water solubility compared to methoxy/ethoxy-substituted analogues, which benefit from oxygen’s polarity .
Docking and Affinity Studies
- highlights that minor structural changes (e.g., nitro → methoxy) alter docking affinities by interacting with different enzyme residues. For example, nitro groups may form hydrogen bonds with serine or tyrosine, while methoxy groups engage in π-π stacking .
- Tanimoto similarity scores (0.5–0.7) between the target and analogues suggest moderate structural overlap, yet significant variability in bioactivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
